Cas no 491860-05-0 (Diethyl (2,6-difluorophenyl)malonate)

• Product Name: Diethyl (2,6-difluorophenyl)malonate
• CAS No: 491860-05-0
• MF: C₁₃H₁₄F₂O₄
• MW: 272.244671344757
• CID: 92893
• PubChem ID: 2782019
• Update Time: 2025-04-18

Diethyl (2,6-difluorophenyl)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (2,6-difluorophenyl)malonate
• diethyl 2-(2,6-difluorophenyl)propanedioate
• DIETHYL 2-(2,6-DIFLUOROPHENYL)MALONATE
• AKOS009157544
• SCHEMBL6903329
• 491860-05-0
• DTXSID00381907
• HKLRJUPFJJQXAX-UHFFFAOYSA-N
• Propanedioicacid,2-(2,6-difluorophenyl)-,1,3-diethyl ester
• diethyl2-(2,6-difluorophenyl)malonate

• MDL： MFCD02090536
• Inchi： 1S/C13H14F2O4/c1-3-18-12(16)11(13(17)19-4-2)10-8(14)6-5-7-9(10)15/h5-7,11H,3-4H2,1-2H3
• InChI Key： HKLRJUPFJJQXAX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C(=O)OCC)C(=O)OCC)F

Computed Properties

• Exact Mass: 272.08600
• Monoisotopic Mass: 272.08601525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.232
• Boiling Point: 291.3°C at 760 mmHg
• Flash Point: >100°(212°F)
• Refractive Index: 1.477
• PSA: 52.60000
• LogP: 2.17460
• Solubility: Not determined